Cas no 898351-03-6 (N-(1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 898351-03-6
• MF: C₂₅H₂₄N₄O₃S₂
• MW: 492.613062858582
• CID: 5480993
• Update Time: 2025-06-03

N-(1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• N-(1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C25H24N4O3S2/c30-24(19-11-13-21(14-12-19)34(31,32)28-16-6-1-7-17-28)29(18-20-8-4-5-15-26-20)25-27-22-9-2-3-10-23(22)33-25/h2-5,8-15H,1,6-7,16-18H2
• InChI Key： CPGHLKHWZAHSFL-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on N-(1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)-N-(pyridin-2-yl)methylbenzamide

N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide: A Comprehensive Overview

N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide (CAS No. 898351-03-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide is composed of a benzothiazole moiety, a piperidine sulfone group, and a pyridine ring. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for drug development. The benzothiazole ring is known for its bioactive properties, particularly in the context of anticancer and antimicrobial agents. The piperidine sulfone group adds to the compound's lipophilicity and enhances its ability to cross biological membranes. The pyridine ring further contributes to the compound's pharmacological profile by providing additional binding sites for target proteins.

The synthesis of N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-chloro-N-(pyridin-2-yl)methylbenzamide with 1,3-benzothiazol-2-amino in the presence of a coupling agent such as 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) and N,N-diisopropylethylamine (DIPEA). Subsequently, the intermediate is treated with piperidine sulfonic acid chloride to introduce the piperidine sulfone group. This multi-step process ensures that the final product meets the stringent quality standards required for pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide. One notable area of research is its use as an inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of protein kinase C (PKC), a key enzyme implicated in cell proliferation and survival pathways. The selective inhibition of PKC by this compound has shown promise in reducing tumor growth in preclinical models.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research has shown that N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide exhibits potent anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses. This property makes it a promising candidate for developing new anti-inflammatory drugs.

Beyond its therapeutic applications, N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-yl)methylbenzamide has also been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand the function of specific proteins or pathways. The unique structural features of this compound make it an excellent tool for studying protein-protein interactions and signaling pathways involved in various diseases.

In conclusion, N-(1,3-Benzothiazol-2-yl)-4-(Piperidine-1-sulfonyl)-N-(Pyridin-2-y l)methylbenzamide (CAS No. 898351-03-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.